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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302 Get Quote

Quantitative Data Summary: Decylamine
The vapor pressure and pKa are fundamental parameters that dictate the physical behavior

and reactivity of decylamine. The following table summarizes the experimentally determined

values for these properties.

Physicochemical Property Value Conditions (Temperature)

Vapor Pressure 0.21 mmHg (0.028 kPa) 25 °C

pKa (Acid Dissociation

Constant)
10.64 25 °C

Experimental Protocols
Accurate determination of physicochemical properties requires precise and validated

experimental methods. The following sections detail the common protocols for measuring the

vapor pressure and pKa of primary amines like decylamine.

Vapor Pressure Determination: Static Method
The static method is a highly accurate technique for measuring the vapor pressure of pure

substances, particularly those with low volatility. It involves introducing a degassed sample into

an evacuated, temperature-controlled chamber and measuring the equilibrium pressure

directly.
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Detailed Methodology:

Sample Preparation: A high-purity sample of decylamine is obtained. It is crucial to degas

the sample thoroughly to remove dissolved volatile impurities (like air) that would contribute

to the total pressure. This is typically achieved through several freeze-pump-thaw cycles

under vacuum.

Apparatus: A static apparatus consists of a sample cell connected to a high-vacuum line and

a high-precision pressure transducer, such as a capacitance diaphragm gauge. The sample

cell is housed within a thermostat or cryostat capable of maintaining a stable temperature

with high precision (e.g., ±0.01 K)[1].

Measurement:

The degassed decylamine sample is introduced into the sample cell.

The cell is brought to the desired temperature and allowed to reach thermal equilibrium.

The system is isolated from the vacuum pump, and the pressure exerted by the vapor in

equilibrium with the liquid is measured by the transducer.

Measurements are repeated at various temperatures to generate a vapor pressure

curve[1].

Data Analysis: The collected data (pressure vs. temperature) can be fitted to thermodynamic

models, such as the Antoine equation or the Clausius-Clapeyron equation, to describe the

temperature dependency of the vapor pressure.

pKa Determination: Potentiometric Titration
Potentiometric titration is a widely used, simple, and reliable method for determining the pKa of

acids and bases.[2] It involves monitoring the pH of a solution as a titrant of known

concentration is added incrementally.[3]

Detailed Methodology:

Sample Preparation: A precise amount of decylamine is dissolved in purified water to create

a solution of known concentration (e.g., 0.01 M). Since decylamine is a base, it is titrated
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with a standardized strong acid, such as hydrochloric acid (HCl). Alternatively, its

hydrochloride salt can be prepared and titrated with a standardized strong base like sodium

hydroxide (NaOH).

Apparatus: The setup includes a high-precision pH meter with a combination glass electrode,

a magnetic stirrer, and a calibrated burette for the accurate addition of the titrant.[3] The

entire system is typically kept at a constant temperature (e.g., 25 °C) using a water bath.

Titration:

The decylamine solution is placed in a beaker with the pH electrode and a magnetic stir

bar.

The titrant (e.g., 0.1 M HCl) is added in small, precise increments from the burette.

After each addition, the solution is allowed to stabilize, and the pH is recorded.[4]

Data Analysis: A titration curve is constructed by plotting the measured pH versus the volume

of titrant added. The equivalence point is identified from the steepest part of the curve. The

pKa is determined from the pH at the half-equivalence point, where the concentrations of the

protonated amine (R-NH₃⁺) and the free amine (R-NH₂) are equal, according to the

Henderson-Hasselbalch equation.

Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows for

the experimental determination of vapor pressure and pKa.
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Caption: Workflow for vapor pressure determination using the static method.
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Caption: Workflow for pKa determination using potentiometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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